2-(4-Ethoxycarbonylphenyl)phenol, 95%

• IUPAC Name: ethyl 4-(2-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H14O3/c1-2-18-15(17)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h3-10,16H,2H2,1H3
• InChI Key: OETNFNRANOTFFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC=CC=C2O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID90672972
• Molecular Weight: 242.27 g/mol
• CAS RN: 1209444-83-6

Description

2-(4-Ethoxycarbonylphenyl)phenol (4-EPCP) is a type of phenol compound that has many potential applications in scientific research. It is an aromatic compound that is used in a variety of laboratory experiments and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

2-(4-Ethoxycarbonylphenyl)phenol, 95% is widely used in scientific research due to its ability to act as a catalyst in a variety of reactions. It has been used in the synthesis of a variety of compounds, including drugs and other pharmaceuticals. It has also been used in the synthesis of dyes, fragrances, and other materials. Additionally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% has been used in the synthesis of polymers and other materials for use in the electronics industry.

Mechanism of Action

2-(4-Ethoxycarbonylphenyl)phenol, 95% acts as a catalyst in a variety of reactions due to its ability to form hydrogen bonds with other molecules. This allows it to act as a bridge between two molecules, allowing them to react with each other. Additionally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% can act as a proton donor, allowing it to facilitate the transfer of protons between two molecules.
Biochemical and Physiological Effects
2-(4-Ethoxycarbonylphenyl)phenol, 95% has been studied extensively for its biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and anti-cancer properties. Additionally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% has been shown to have anti-bacterial and anti-fungal properties. It has also been shown to have a protective effect against certain types of toxins.

Advantages and Limitations for Lab Experiments

2-(4-Ethoxycarbonylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound that is easy to store and handle. Additionally, it is a relatively inexpensive compound that is widely available. However, 2-(4-Ethoxycarbonylphenyl)phenol, 95% can be toxic in high concentrations and should be handled with caution.

Future Directions

There are a number of potential future directions for the use of 2-(4-Ethoxycarbonylphenyl)phenol, 95%. One potential application is in the synthesis of new drugs and pharmaceuticals. Additionally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% could be used in the synthesis of new materials for use in the electronics industry. Additionally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% could be used to develop new methods of synthesizing existing compounds, such as dyes, fragrances, and other materials. Finally, 2-(4-Ethoxycarbonylphenyl)phenol, 95% could be used to develop new methods of synthesizing polymers and other materials.

Synthesis Methods

2-(4-Ethoxycarbonylphenyl)phenol, 95% can be synthesized through a variety of methods. The most commonly used method involves the reaction of 4-ethoxycarbonylphenol with a base such as potassium hydroxide. This reaction produces 2-(4-Ethoxycarbonylphenyl)phenol, 95% as a white solid. Other methods of synthesis include the reaction of 4-ethoxycarbonylphenol with a catalytic amount of sulfuric acid, the reaction of 4-ethoxycarbonylphenol with an alkyl halide, and the reaction of 4-ethoxycarbonylphenol with an aldehyde or ketone.